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Compound of Interest

Compound Name: Amphenone B

Cat. No.: B1215182 Get Quote

An In-depth Technical Guide to Amphenone B
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Amphenone B, a significant

compound in endocrine research. It details its chemical structure, physicochemical properties,

mechanism of action, and biological effects, supported by quantitative data and visualizations

of its key signaling pathways.

Chemical Identity and Structure
Amphenone B, also known as 3,3-bis(p-aminophenyl)butan-2-one, is a synthetic compound

initially investigated for its profound effects on endocrine function.[1] It was first synthesized in

1950 and is structurally related to the insecticide p,p'-DDD.[1] A critical point in its history is the

1957 correction of its chemical structure; it was initially misidentified as 1,2-bis(p-

aminophenyl)-2-methylpropan-1-one.[1][2] This re-identification was crucial for understanding

its structure-activity relationships.[3]

Table 1: Chemical Identifiers for Amphenone B
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Identifier Value

IUPAC Name 3,3-Bis(4-aminophenyl)butan-2-one

Other Names
Amphenone; 3,3-bis(p-aminophenyl)butan-2-

one

CAS Number 2686-47-7[2]

Molecular Formula C₁₆H₁₈N₂O[1][2][4]

SMILES CC(=O)C(C)(c1ccc(cc1)N)c2ccc(cc2)N[4]

InChI

InChI=1S/C16H18N2O/c1-11(19)16(2,12-3-7-

14(17)8-4-12)13-5-9-15(18)10-6-13/h3-10H,17-

18H2,1-2H3[1]

InChIKey MKBVGNJXUNEBAL-UHFFFAOYSA-N[1][4]

Physicochemical Properties
Amphenone B is a crystalline solid. Its properties, along with those of its more water-soluble

dihydrochloride derivative, are summarized below.

Table 2: Physicochemical Data for Amphenone B and its Dihydrochloride Salt

Property Amphenone B
Amphenone B
Dihydrochloride

Molar Mass 254.33 g·mol⁻¹[1][2][4] 327.25 g·mol⁻¹[2]

Appearance Crystals[2] Crystals from ethanol[2]

Melting Point 137.5-138°C[2] Decomposes at 272-275°C[2]

Solubility Not specified Soluble in water[2]

Stereochemistry Achiral[4] -

Percent Composition
C 75.56%, H 7.13%, N

11.01%, O 6.29%[2]

C 58.72%, H 6.16%, Cl 21

.67%, N 8.56%, O 4.89%[2]
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Mechanism of Action
Amphenone B is a broad-spectrum inhibitor of hormone biosynthesis, affecting both the

adrenal and thyroid glands.[1]

Inhibition of Adrenal Steroidogenesis
The primary mechanism of Amphenone B is the competitive inhibition of several key enzymes

in the steroidogenesis pathway.[1] This blockade prevents the conversion of cholesterol into

various steroid hormones, including glucocorticoids (e.g., cortisol), mineralocorticoids (e.g.,

aldosterone), androgens, and estrogens.[1]

Key Inhibited Enzymes:

Cholesterol side-chain cleavage enzyme (P450scc)

3β-hydroxysteroid dehydrogenase (3β-HSD)

11β-hydroxylase (CYP11B1)

17α-hydroxylase (CYP17A1)

17,20-lyase (CYP17A1)

21-hydroxylase (CYP21A2)[1]

This widespread inhibition leads to a significant decrease in circulating levels of corticosteroids,

androgens, and estrogens.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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